Cas no 2034562-29-1 (N-[(thiophen-2-yl)methyl]-4-(thiophen-3-yloxy)piperidine-1-carboxamide)

• Product Name: N-[(thiophen-2-yl)methyl]-4-(thiophen-3-yloxy)piperidine-1-carboxamide
• CAS No: 2034562-29-1
• MF: C₁₅H₁₈N₂O₂S₂
• MW: 322.445621013641
• CID: 5335625
• Update Time: 2025-06-25

N-[(thiophen-2-yl)methyl]-4-(thiophen-3-yloxy)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(thiophen-2-ylmethyl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide
• N-(thiophen-2-ylmethyl)-4-thiophen-3-yloxypiperidine-1-carboxamide
• N-[(thiophen-2-yl)methyl]-4-(thiophen-3-yloxy)piperidine-1-carboxamide

• Inchi： 1S/C15H18N2O2S2/c18-15(16-10-14-2-1-8-21-14)17-6-3-12(4-7-17)19-13-5-9-20-11-13/h1-2,5,8-9,11-12H,3-4,6-7,10H2,(H,16,18)
• InChI Key： GNIKBWRWZNMEFM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)OC1CCN(C(NCC2=CC=CS2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• XLogP3: 2.7
• Topological Polar Surface Area: 98

Additional information on N-[(thiophen-2-yl)methyl]-4-(thiophen-3-yloxy)piperidine-1-carboxamide

N-[(Thiophen-2-yl)methyl]-4-(Thiophen-3-yloxy)piperidine-1-carboxamide (CAS No. 2034562-29-1)

The compound N-[(thiophen-2-yl)methyl]-4-(thiophen-3-yloxy)piperidine-1-carboxamide, identified by the CAS registry number 2034562-29-1, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and functional group diversity.

The molecular structure of this compound is characterized by a central piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The piperidine ring is substituted at the 4-position with a thiophene-based group, specifically a O-(thiophen-3-yloxy) substituent, and at the 1-position with an N-substituted carboxamide group linked to a thiophene moiety via a methylene bridge.

Piperidine derivatives are known for their ability to form hydrogen bonds and participate in various non-covalent interactions, making them valuable in drug design and materials science. The presence of two thiophene rings in this compound introduces additional electronic and steric properties, enhancing its potential for applications in fields such as pharmaceuticals, agrochemicals, and functional materials.

In recent years, there has been growing interest in thiophene-containing compounds due to their unique electronic properties and ability to act as building blocks for advanced materials. For instance, studies have shown that thiophene derivatives can exhibit excellent electron transport properties, making them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and solar cells. The compound N-[...]-carboxamide may find applications in these areas due to its conjugated system and potential for tuning electronic characteristics.

Beyond materials science, this compound has shown promise in the field of pharmacology. Piperidine-based compounds are often explored as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Recent research has highlighted the importance of thiophene moieties in modulating the pharmacokinetic properties of drugs, including absorption, distribution, metabolism, and excretion (ADME). The combination of piperidine and thiophene groups in this compound may offer unique advantages in terms of bioavailability and target specificity.

In terms of synthesis, the preparation of N-[...]-carboxamide involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and coupling techniques, to construct this molecule efficiently. The development of scalable synthetic routes remains an active area of investigation due to the increasing demand for such compounds in both academic and industrial settings.

The chemical stability of this compound under different conditions is another critical aspect that has been studied extensively. Understanding its stability under thermal, oxidative, and photolytic conditions is essential for determining its suitability for various applications. Recent studies have demonstrated that the presence of electron-withdrawing groups on the thiophene rings can enhance the stability of the molecule by delocalizing electrons through conjugation.

In conclusion, N-[...]-carboxamide (CAS No. 2034562-29-1) represents a versatile platform for exploring new chemical entities with potential applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for further research into areas such as drug discovery, material development, and chemical catalysis.